Cas no 1630906-71-6 (Tert-butyl 4-acetylazepane-1-carboxylate)

• Product Name: Tert-butyl 4-acetylazepane-1-carboxylate
• CAS No: 1630906-71-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD27986938
• CID: 2094187
• PubChem ID: 82622049
• Update Time: 2025-06-13

Tert-butyl 4-acetylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-acetylazepane-1-carboxylate
• 1-Boc-4-acetylazepane
• SB11477
• FCH2899075
• AK170959
• 1H-Azepine-1-carboxylic acid, 4-acetylhexahydro-, 1,1-dimethylethyl ester
• MFCD27986938
• SCHEMBL18519689
• SY259762
• DB-210505
• CS-0054033
• P14252
• tert-butyl4-acetylazepane-1-carboxylate
• AS-52057
• 1-(1-Boc-azepan-4-yl)ethanone
• 1630906-71-6
• AKOS022934628
• Tert-butyl 4-acetylazepane-1-carboxylate

• MDL： MFCD27986938
• Inchi： 1S/C13H23NO3/c1-10(15)11-6-5-8-14(9-7-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3
• InChI Key： ZYNLWRZPRVEDFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 330.3±35.0 °C at 760 mmHg
• Flash Point: 153.6±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 4-acetylazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Tert-butyl 4-acetylazepane-1-carboxylate

Tert-butyl 4-acetylazepane-1-carboxylate (CAS No. 1630906-71-6): A Comprehensive Overview

The compound Tert-butyl 4-acetylazepane-1-carboxylate, identified by its CAS number 1630906-71-6, represents a significant molecule in the realm of pharmaceutical chemistry. This compound, belonging to the azepane class, has garnered attention due to its structural versatility and potential applications in drug development. The presence of a tert-butyl group and an acetyl moiety at the 4-position of the azepane ring introduces unique pharmacophoric features that make it a valuable scaffold for medicinal chemists.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds, particularly those derived from azepane. These compounds are valued for their ability to exhibit a wide range of biological activities, including CNS modulation, analgesic effects, and anti-inflammatory properties. The specific modification of Tert-butyl 4-acetylazepane-1-carboxylate with a tert-butyl group enhances its lipophilicity, which is often a critical factor in drug absorption and distribution. This feature makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 4-acetylazepane-1-carboxylate is its potential as a precursor in the synthesis of more complex molecules. The acetyl group at the 4-position provides a reactive site for further functionalization, allowing chemists to explore diverse chemical transformations. This adaptability has been leveraged in several research studies aimed at developing new derivatives with enhanced pharmacological profiles. For instance, modifications at this position have been shown to influence receptor binding affinity and metabolic stability, key factors in drug efficacy and safety.

Recent advancements in computational chemistry have also highlighted the importance of Tert-butyl 4-acetylazepane-1-carboxylate as a building block. Molecular modeling studies have demonstrated that this compound can interact with various biological targets, suggesting its utility in designing drugs that modulate neurological disorders. The azepane core, known for its structural stability and ability to penetrate the blood-brain barrier, combined with the acetyl substituent, makes it an ideal candidate for further investigation.

The synthesis of Tert-butyl 4-acetylazepane-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the azepane ring followed by selective acetylation and tert-butylation. These steps require precise control over reaction conditions to ensure high yield and purity. The growing interest in this compound has led to optimizations in synthetic routes, making it more accessible for industrial-scale production.

In addition to its synthetic appeal, Tert-butyl 4-acetylazepane-1-carboxylate has been studied for its potential role in addressing neurological disorders. Preclinical studies have indicated that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of azepane derivatives to interact with neurotransmitter receptors has opened new avenues for therapeutic intervention.

The pharmaceutical industry's focus on developing safer and more effective treatments has positioned Tert-butyl 4-acetylazepane-1-carboxylate as a key player in drug discovery. Its unique structural features and biological potential make it a cornerstone in the quest for novel medications. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in pharmaceutical innovation.

The future of Tert-butyl 4-acetylazepane-1-carboxylate lies in its ability to be transformed into more sophisticated molecules with tailored properties. By leveraging cutting-edge technologies such as biocatalysis and flow chemistry, scientists can push the boundaries of what this compound can achieve. These advancements not only enhance its utility but also contribute to sustainable practices in drug development.

In conclusion, Tert-butyl 4-acetylazepane-1-carboxylate (CAS No. 1630906-71-6) stands out as a versatile and promising compound in pharmaceutical chemistry. Its structural attributes and biological potential make it an invaluable asset in the pursuit of novel therapeutic agents. As research progresses, we can expect to see further refinements in its synthesis and applications, solidifying its place as a cornerstone in medicinal chemistry.